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Compound of Interest

Compound Name: 3,5-Difluorophenylboronic acid

Cat. No.: B125883

Essential Safety and Handling Guide for 3,5-
Difluorophenylboronic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents. This guide provides
immediate, essential safety protocols and logistical information for the handling and disposal of
3,5-Difluorophenylboronic acid, a common fluorinated arylboronic acid compound used in
synthesis.[1] Adherence to these procedures is critical for minimizing risk and ensuring a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Difluorophenylboronic acid is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may lead to respiratory irritation.[2][3] Appropriate personal
protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

] o Conforms to OSHA's 29 CFR
) Tightly fitting safety goggles or
Eye/Face Protection 1910.133 or European

a face shield.
Standard EN166.[2]

Chemical-resistant gloves Follow EU Directive
Skin Protection (e.g., nitrile rubber) and a lab 89/686/EEC or EN 374 for
coat. gloves.[4]

A NIOSH/MSHA-approved

respirator or a European Adhere to OSHA respirator
) ) Standard EN 149 dust mask regulations in 29 CFR
Respiratory Protection ] ]
(type N95) is necessary if 1910.134 or European
ventilation is inadequate or Standard EN 149.[5]

dust is generated.

Note: Always inspect gloves before use and wash hands thoroughly after handling the
substance.[4]

Safe Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of 3,5-
Difluorophenylboronic acid and preventing accidents.

Operational Plan for Handling:

o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation exposure.[2][4]

e Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[4]
e Tools: Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash your face, hands,
and any exposed skin thoroughly after handling.[2][3]
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» Avoid Contact: Prevent contact with skin and eyes.[2][4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep the container away from incompatible materials such as strong oxidizing agents and

strong acids.[2]

Emergency and First-Aid Procedures

In case of accidental exposure, immediate and appropriate first-aid is critical.

Table 2: First-Aid Measures

Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention
if irritation persists.[2][3][5]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes. Get medical attention if skin irritation
occurs.[2][3]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation
artificial respiration. Seek medical attention.[2]
[3][5]
Do NOT induce vomiting. Clean the mouth with
water and drink 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[5]
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Spill and Disposal Plan

A clear plan for spills and waste disposal is essential for laboratory safety and environmental
protection.

Spill Response:

o Small Spills: For small spills contained within a fume hood, ensure proper PPE is worn. Use
a chemical absorbent pad or an inert material like sand or vermiculite to contain the spill.
Carefully sweep or vacuum the material and place it into a sealed, labeled container for
hazardous waste disposal.

o Large Spills: In the event of a large spill or a spill outside of a fume hood, evacuate the
immediate area and alert laboratory personnel. Contact your institution's Environmental
Health and Safety (EHS) office immediately.

Disposal Protocol:

Disposal of 3,5-Difluorophenylboronic acid and its containers must be in accordance with
local, state, and federal regulations.[6] This chemical waste is classified as hazardous.[7]

o Waste Chemical: Collect waste material in a suitable, sealed, and properly labeled
hazardous waste container.

o Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other
items as hazardous waste.

» Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or
ethanol). Collect all rinsate as liquid hazardous waste. After drying, deface the label on the
container before disposing of it in the regular laboratory glassware or plastic recycling, as per
your institution's guidelines.[6]

Workflow for Safe Handling and Disposal

The following diagram outlines the standard workflow for handling and disposing of 3,5-
Difluorophenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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